Cas no 1221171-77-2 (2-chloro-5-(trifluoromethoxy)isonicotinic acid)

• Product Name: 2-chloro-5-(trifluoromethoxy)isonicotinic acid
• CAS No: 1221171-77-2
• MF: C₇H₃ClF₃NO₃
• MW: 241.551831483841
• MDL: MFCD22571779
• CID: 2083254
• PubChem ID: 49871187
• Update Time: 2025-04-21

2-chloro-5-(trifluoromethoxy)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(trifluoromethoxy)isonicotinic acid
• 2-chloro-5-(trifluoromethoxy)pyridine-4-carboxylic acid
• 1221171-77-2
• MXTVKRCSGPEYAX-UHFFFAOYSA-N
• 2-Chloro-5-(trifluoromethoxy)isonicotinicacid
• CS-0080661
• MFCD22571779
• WYB17177
• DB-323792
• AS-32965
• SCHEMBL2302767
• 4-Pyridinecarboxylic acid, 2-chloro-5-(trifluoromethoxy)-
• AKOS027254051

• MDL： MFCD22571779
• Inchi： 1S/C7H3ClF3NO3/c8-5-1-3(6(13)14)4(2-12-5)15-7(9,10)11/h1-2H,(H,13,14)
• InChI Key： MXTVKRCSGPEYAX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)OC(F)(F)F

Computed Properties

• Exact Mass: 240.9753551g/mol
• Monoisotopic Mass: 240.9753551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų